2-{[6-(4-chlorobenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}-N-(3,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[6-[(4-chlorophenyl)methyl]-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl]sulfanyl-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C27H23ClN4O3S2/c1-17-7-12-21(13-18(17)2)30-25(33)16-36-27-29-14-24-26(31-27)22-5-3-4-6-23(22)32(37(24,34)35)15-19-8-10-20(28)11-9-19/h3-14H,15-16H2,1-2H3,(H,30,33)
• InChI Key: YCVWAYZKAJYBAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC=C3C(=N2)C4=CC=CC=C4N(S3(=O)=O)CC5=CC=C(C=C5)Cl)C
• Molecular Formula: C27H23ClN4O3S2
• Molecular Weight: 551.1 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrimido[5,4-c][2,1]benzothiazin-2-yl group, a chlorobenzyl group, and an acetamide group with a 3,4-dimethylphenyl substituent.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The pyrimido[5,4-c][2,1]benzothiazin-2-yl group, for example, is a bicyclic structure with a nitrogen atom in each ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the chlorobenzyl group could make it relatively non-polar and insoluble in water.

Scientific Research Applications

Structure-Activity Relationships and Metabolic Stability

Research on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors explores the metabolic stability of compounds with similar structures. Studies aim to improve the metabolic stability of these compounds, making them more effective for in vitro and in vivo applications (Stec et al., 2011).

Heterocyclic Syntheses

Compounds with acetamide groups have been used as starting materials for the synthesis of various heterocyclic compounds. These syntheses are notable for their atom economy and the ability to produce important heterocycles in one-pot cascade reactions, demonstrating the compound's utility in creating pharmacologically relevant structures (Schmeyers & Kaupp, 2002).

Photovoltaic Efficiency and Ligand-Protein Interactions

Studies on bioactive benzothiazolinone acetamide analogs have investigated their photovoltaic efficiency and ligand-protein interactions. These compounds show potential as photosensitizers in dye-sensitized solar cells (DSSCs) due to their good light harvesting efficiency (LHE) and free energy of electron injection. Additionally, molecular docking studies have examined their interactions with proteins like Cyclooxygenase 1 (COX1), suggesting applications in drug discovery (Mary et al., 2020).

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential biological activities. It could also involve modifying its structure to enhance its properties or reduce any potential toxicity.